dimethyl 1-(2-oxo-2-phenylethyl)-1H-imidazole-4,5-dicarboxylate
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Description
Dimethyl 1-(2-oxo-2-phenylethyl)-1H-imidazole-4,5-dicarboxylate is a useful research compound. Its molecular formula is C15H14N2O5 and its molecular weight is 302.286. The purity is usually 95%.
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Scientific Research Applications
1. Synthesis and Reaction Studies
The reaction between the potassium salt of dimethyl imidazole-4,5-dicarboxylate and styrene oxide results in products like 4-methoxycarbonyl-1-styrylimidazole-5-carboxylic acid. This study highlights the chemical behavior of dimethyl imidazole-4,5-dicarboxylate in reactions, providing insights into its potential applications in synthetic chemistry (Cooper & Irwin, 1975).
2. Potential in Luminescence Sensing
Novel dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks have been synthesized. These complexes display unique emission bands sensitive to benzaldehyde derivatives, suggesting applications as fluorescence sensors for these chemicals (Shi, Zhong, Guo, & Li, 2015).
3. Utilization in Herbicide Analysis
Dimethyl derivatives of imidazolinone herbicides, including structures related to dimethyl imidazole dicarboxylate, have been developed. These derivatives facilitate efficient gas chromatographic methods for analyzing trace levels of imidazolinone herbicides in various matrices (Anisuzzaman, Amin, Ogg, Hoq, Kanithi, & Jenkins, 2000).
4. Insights into Reactivity and Potential Medical Applications
A study on newly synthesized imidazole derivatives (similar to dimethyl imidazole dicarboxylate) examined their reactivity through spectroscopic characterization and computational studies. It hinted at potential interactions with antihypertensive protein hydrolase, suggesting possible medical applications (Hossain et al., 2018).
5. Inhibitor Characteristics in Corrosion Prevention
Arylamino substituted mercaptoimidazole derivatives, which share structural similarities with dimethyl imidazole dicarboxylate, have been investigated as corrosion inhibitors for carbon steel in acidic media. The findings demonstrate their effectiveness as mixed-type inhibitors (Duran, Yurttaş, & Duran, 2021).
Properties
IUPAC Name |
dimethyl 1-phenacylimidazole-4,5-dicarboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O5/c1-21-14(19)12-13(15(20)22-2)17(9-16-12)8-11(18)10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSPHSFZDBRJICB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(N(C=N1)CC(=O)C2=CC=CC=C2)C(=O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.